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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

Welcome to the technical support center for SOLVENT RED 195. This resource is designed for

researchers, scientists, and drug development professionals to help troubleshoot and optimize

the signal-to-noise ratio in imaging experiments utilizing this fluorescent dye.

Frequently Asked Questions (FAQs)
Q1: What is SOLVENT RED 195 and what are its primary applications in imaging?

A1: SOLVENT RED 195 is a deep red, oil-soluble dye belonging to the sulphonazo series.[1]

While traditionally used in the plastics and fiber industries for its excellent heat resistance and

light fastness, its fluorescent properties make it a candidate for imaging applications.[2][3][4][5]

[6] In a research context, its lipophilic nature suggests it may be suitable for staining lipid-rich

structures within cells.

Q2: What are the spectral properties of SOLVENT RED 195?

A2: Specific excitation and emission spectra for SOLVENT RED 195 are not readily available in

the public domain. However, as a red fluorescent dye, its excitation and emission maxima are

expected to be in the longer wavelength region of the visible spectrum. For similar red dyes,
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excitation is often in the 540-580 nm range, with emission in the 560-650 nm range. It is crucial

to experimentally determine the optimal excitation and emission wavelengths for your specific

imaging setup.

Q3: How can I minimize high background fluorescence when using SOLVENT RED 195?

A3: High background is a common issue in fluorescence microscopy and can arise from

several sources.[7][8] Key strategies to mitigate this include:

Optimizing Dye Concentration: Using an excessively high concentration of the dye is a

primary cause of high background.[7] It is essential to perform a concentration titration to find

the lowest effective concentration that provides a specific signal.

Thorough Washing: Inadequate washing after staining will leave unbound dye in the sample,

contributing to background fluorescence.[8][9] Increase the number and duration of wash

steps.

Using Appropriate Imaging Media: Some components in standard cell culture media can be

autofluorescent. Switch to a phenol red-free, optically clear imaging buffer before acquiring

images.[9]

Checking for Autofluorescence: Biological samples themselves can exhibit autofluorescence.

[7] It is important to image an unstained control sample to assess the level of

autofluorescence.

Q4: What factors contribute to a low signal-to-noise ratio with SOLVENT RED 195?

A4: A low signal-to-noise ratio (SNR) can be due to a weak signal, high noise, or both. Factors

include:

Suboptimal Imaging Parameters: Incorrect excitation/emission filter sets, low laser power, or

short exposure times can lead to a weak signal.

Photobleaching: Prolonged exposure to excitation light can cause the fluorophore to

degrade, leading to a diminished signal over time.
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Low Dye Concentration: While high concentrations cause background, a concentration that

is too low will result in a weak specific signal.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving common issues

encountered when using SOLVENT RED 195.
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Problem Potential Cause Suggested Solution

Weak or No Signal Suboptimal dye concentration
Perform a titration to determine

the optimal dye concentration.

Incorrect filter sets

Ensure that the excitation and

emission filters are appropriate

for a red fluorescent dye. If

possible, perform a spectral

scan to find the peak excitation

and emission wavelengths.

Photobleaching

Reduce the laser power and/or

exposure time. Use an anti-

fade mounting medium.

Acquire images efficiently to

minimize light exposure.

Low target abundance

If staining a specific cellular

component, the target may be

of low abundance in your

sample. Consider signal

amplification techniques if

applicable.

High Background Dye concentration too high

Reduce the concentration of

SOLVENT RED 195 in your

staining solution.

Inadequate washing

Increase the number and

duration of wash steps after

staining to remove unbound

dye.[8][9]

Autofluorescence

Image an unstained control to

determine the contribution of

autofluorescence. If significant,

consider using spectral

unmixing if your imaging

system supports it.
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Non-specific binding

Include a blocking step in your

protocol, especially if working

with tissue sections.[8]

Phototoxicity Excessive light exposure

Use the lowest possible laser

power and exposure time that

provides an acceptable signal.

For live-cell imaging, minimize

the duration and frequency of

image acquisition.[10][11]

Experimental Protocols
The following is a generalized, hypothetical protocol for staining cultured cells with SOLVENT
RED 195. Note: This protocol is based on methodologies for other solvent dyes and should be

optimized for your specific cell type and experimental conditions.[2][12]

Materials:

SOLVENT RED 195

Dimethyl sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Cultured cells on coverslips

Imaging buffer (e.g., phenol red-free medium)

Procedure:

Prepare Stock Solution: Prepare a 1 mM stock solution of SOLVENT RED 195 in high-

quality, anhydrous DMSO. Store in small aliquots at -20°C, protected from light.

Prepare Working Solution: On the day of the experiment, dilute the stock solution to a

working concentration in pre-warmed cell culture medium or PBS. A starting concentration
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range of 1-10 µM is recommended, but this must be optimized.

Cell Fixation (for fixed-cell imaging):

Wash cells twice with PBS.

Fix with 4% PFA for 15-20 minutes at room temperature.

Wash three times with PBS.

Staining:

Remove the medium/PBS from the cells and add the SOLVENT RED 195 working

solution.

Incubate for 15-30 minutes at 37°C, protected from light.

Washing:

Remove the staining solution.

Wash the cells three to five times with PBS or imaging buffer to remove all unbound dye.

Imaging:

Replace the final wash with an imaging buffer.

Image the cells using a fluorescence microscope equipped with appropriate filters for red

fluorescence. Start with a standard TRITC or Texas Red filter set and optimize from there.

Optimization Parameters:
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Parameter Recommended Range Rationale

Working Concentration 0.5 - 20 µM

To find the optimal balance

between specific signal and

background noise.[7]

Incubation Time 10 - 60 minutes

Shorter times may yield a

weaker signal, while longer

times can increase non-

specific binding.

Fixation 4% PFA

Methanol or acetone fixation

may extract lipids and should

be used with caution if lipid

staining is the goal.
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Caption: A generalized workflow for staining cells with SOLVENT RED 195.
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Caption: A decision tree for troubleshooting low SNR in SOLVENT RED 195 imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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